1,7-Dibenzyl-3-methyl-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
1,7-Dibenzyl-3-methyl-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
312924-05-3
VCID:
VC0413625
InChI:
InChI=1S/C28H24N4O3S/c1-30-25-24(26(34)32(28(30)35)18-21-13-7-3-8-14-21)31(17-20-11-5-2-6-12-20)27(29-25)36-19-23(33)22-15-9-4-10-16-22/h2-16H,17-19H2,1H3
SMILES:
CN1C2=C(C(=O)N(C1=O)CC3=CC=CC=C3)N(C(=N2)SCC(=O)C4=CC=CC=C4)CC5=CC=CC=C5
Molecular Formula:
C28H24N4O3S
Molecular Weight:
496.6g/mol
1,7-Dibenzyl-3-methyl-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 312924-05-3
Main Products
VCID: VC0413625
Molecular Formula: C28H24N4O3S
Molecular Weight: 496.6g/mol
![1,7-Dibenzyl-3-methyl-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione - 312924-05-3](/images/no_structure.jpg)
| CAS No. | 312924-05-3 |
|---|---|
| Product Name | 1,7-Dibenzyl-3-methyl-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C28H24N4O3S |
| Molecular Weight | 496.6g/mol |
| IUPAC Name | 1,7-dibenzyl-3-methyl-8-phenacylsulfanylpurine-2,6-dione |
| Standard InChI | InChI=1S/C28H24N4O3S/c1-30-25-24(26(34)32(28(30)35)18-21-13-7-3-8-14-21)31(17-20-11-5-2-6-12-20)27(29-25)36-19-23(33)22-15-9-4-10-16-22/h2-16H,17-19H2,1H3 |
| Standard InChIKey | YZZWPEXTCFLCGR-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)CC3=CC=CC=C3)N(C(=N2)SCC(=O)C4=CC=CC=C4)CC5=CC=CC=C5 |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)CC3=CC=CC=C3)N(C(=N2)SCC(=O)C4=CC=CC=C4)CC5=CC=CC=C5 |
| PubChem Compound | 1082003 |
| Last Modified | Nov 11 2021 |
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